Cas no 91-54-3 (Cyclohexanol,2-(1-methylpropyl)-, 1-acetate)

• Product Name: Cyclohexanol,2-(1-methylpropyl)-, 1-acetate
• CAS No: 91-54-3
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 805944
• PubChem ID: 228321
• Update Time: 2025-04-19

Cyclohexanol,2-(1-methylpropyl)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-(1-methylpropyl)-, 1-acetate
• (2-butan-2-ylcyclohexyl) acetate
• 1-Acetoxy-2-sec-butylcyclohexane
• NSC-21145
• 2-sec-Butylcyclohexanol, acetate
• NSC-53049
• 91-54-3
• DTXSID70281288
• NSC53049
• NSC21145

• Inchi： 1S/C12H22O2/c1-4-9(2)11-7-5-6-8-12(11)14-10(3)13/h9,11-12H,4-8H2,1-3H3
• InChI Key： RVFASPCXUXXXDL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCCCC1C(C)CC

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų